2-(5-acetamido-2-(4-fluorophenyl)-3-oxo-2,3-dihydro-1H-indazol-1-yl)-N-(2-ethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Biological Evaluation
Compounds structurally related to the one mentioned have been synthesized and evaluated for various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For example, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide have been synthesized and assessed for their anti-inflammatory activities, with certain derivatives showing significant effects K. Sunder & Jayapal Maleraju, 2013.
Antiplasmodial Properties
Research into N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides highlights their potential in vitro antiplasmodial properties against Plasmodium falciparum, suggesting these compounds' relevance in malaria research. The structural features, such as the presence of fluorophenyl groups, contribute to their biological activity, drawing parallels to the compound for potential antimalarial investigations M. Mphahlele, M. M. Mmonwa, & Y. Choong, 2017.
Antitumor Activities
The synthesis of compounds bearing the indazolyl acetamide moiety, similar to the one being queried, has also been explored for their antitumor activities. This research indicates a possible area of application for the compound , in the development of new anticancer agents Xiong Jing, 2011.
Antibacterial Evaluation
Isoxazolinyl oxazolidinones, sharing a resemblance in functional groups with the compound of interest, have been synthesized and evaluated for their antibacterial activity against resistant bacteria. This suggests potential applications in designing new antibiotics or studying mechanisms of bacterial resistance V. Varshney et al., 2009.
properties
IUPAC Name |
2-[5-acetamido-2-(4-fluorophenyl)-3-oxoindazol-1-yl]-N-(2-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23FN4O3/c1-3-17-6-4-5-7-22(17)28-24(32)15-29-23-13-10-19(27-16(2)31)14-21(23)25(33)30(29)20-11-8-18(26)9-12-20/h4-14H,3,15H2,1-2H3,(H,27,31)(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHODTGSSIYKLEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CN2C3=C(C=C(C=C3)NC(=O)C)C(=O)N2C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-acetamido-2-(4-fluorophenyl)-3-oxo-2,3-dihydro-1H-indazol-1-yl)-N-(2-ethylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.